etoglucid etoglucid Etoglucid is an epoxide compound with potential antineoplastic alkylating activity. Etoglucid is able to crosslink DNA via its epoxide group, resulting in disruption of DNA function and cell cycle arrest.
Triethylene glycol diglycidyl ether is an epoxide.
Alkylating antineoplastic agent used especially in bladder neoplasms. It is toxic to hair follicles, gastro-intestinal tract, and vasculature.
Brand Name: Vulcanchem
CAS No.: 1954-28-5
VCID: VC0167573
InChI: InChI=1S/C12H22O6/c1(13-3-5-15-7-11-9-17-11)2-14-4-6-16-8-12-10-18-12/h11-12H,1-10H2
SMILES: C1C(O1)COCCOCCOCCOCC2CO2
Molecular Formula: C12H22O6
Molecular Weight: 262.3 g/mol

etoglucid

CAS No.: 1954-28-5

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VCID: VC0167573

Molecular Formula: C12H22O6

Molecular Weight: 262.3 g/mol

etoglucid - 1954-28-5

CAS No. 1954-28-5
Product Name etoglucid
Molecular Formula C12H22O6
Molecular Weight 262.3 g/mol
IUPAC Name 2-[2-[2-[2-(oxiran-2-ylmethoxy)ethoxy]ethoxy]ethoxymethyl]oxirane
Standard InChI InChI=1S/C12H22O6/c1(13-3-5-15-7-11-9-17-11)2-14-4-6-16-8-12-10-18-12/h11-12H,1-10H2
Standard InChIKey UMILHIMHKXVDGH-UHFFFAOYSA-N
SMILES C1C(O1)COCCOCCOCCOCC2CO2
Canonical SMILES C1C(O1)COCCOCCOCCOCC2CO2
Boiling Point at 0.27kPa: 195-197 °C
Density Relative density (water = 1): 1.13
Melting Point -15 - -11 °C
Physical Description COLOURLESS LIQUID.
Description Etoglucid is an epoxide compound with potential antineoplastic alkylating activity. Etoglucid is able to crosslink DNA via its epoxide group, resulting in disruption of DNA function and cell cycle arrest.
Triethylene glycol diglycidyl ether is an epoxide.
Alkylating antineoplastic agent used especially in bladder neoplasms. It is toxic to hair follicles, gastro-intestinal tract, and vasculature.
Synonyms Epodyl
Ethoglucid
Etoglucid
Vapor Density Relative vapor density (air = 1): 9.0
PubChem Compound 16058
Last Modified Nov 11 2021
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